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Compound of Interest

Compound Name: 4-Chlorophenyl acetate

Cat. No.: B1594417

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical waste is a critical component of laboratory safety and environmental
responsibility. This guide provides essential, step-by-step procedures for the safe disposal of 4-
Chlorophenyl acetate, a halogenated organic compound. Adherence to these guidelines is
crucial to mitigate risks and ensure compliance with regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that appropriate personal protective
equipment (PPE) is worn, including chemical-resistant gloves, safety goggles, and a lab coat.
[1][2][3] All handling of 4-Chlorophenyl acetate should be conducted in a well-ventilated area,
preferably within a chemical fume hood, to avoid inhalation of vapors.[1][3] In case of
accidental contact, refer to the first-aid measures outlined in the Safety Data Sheet (SDS).[1][2]

Quantitative Data Summary

A thorough understanding of the physicochemical properties of 4-Chlorophenyl acetate is
fundamental to its safe handling and disposal. The following table summarizes key quantitative
data for this compound.
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Property Value Source
Molecular Formula CsH7CIO2 [415]
Molecular Weight 170.59 g/mol [41[5]
Appearance Colorless liquid [4]
Melting Point 26.00 °C (299.15 K) [4]
Boiling Point 228.00 °C (501.15 K) [4]
Density 1.2580 g/cm3 [4]
Solubility in Water Limited [4]

Good solubility in aromatic
hydrocarbons (toluene,
o ) benzene), polar aprotic
Solubility in Organic Solvents [4]
solvents (acetone, ethyl
acetate), and aliphatic

alcohols.

Step-by-Step Disposal Protocol

The proper disposal of 4-Chlorophenyl acetate follows the protocols for halogenated organic
waste.[6][7] Do not dispose of this chemical down the drain or by evaporation.[7]

1. Waste Segregation and Collection:

» Designate a specific, clearly labeled, and compatible waste container for halogenated
organic compounds.[6][7] Polyethylene containers are often suitable.[7]

» Collect waste 4-Chlorophenyl acetate in this designated container. Avoid mixing it with non-
halogenated organic waste, inorganic waste, or other incompatible materials such as strong
oxidizing agents or bases.[3][7][8]

2. Container Management:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.solubilityofthings.com/4-chlorophenyl-acetate
https://pubchem.ncbi.nlm.nih.gov/compound/13410
https://www.solubilityofthings.com/4-chlorophenyl-acetate
https://pubchem.ncbi.nlm.nih.gov/compound/13410
https://www.solubilityofthings.com/4-chlorophenyl-acetate
https://www.solubilityofthings.com/4-chlorophenyl-acetate
https://www.solubilityofthings.com/4-chlorophenyl-acetate
https://www.solubilityofthings.com/4-chlorophenyl-acetate
https://www.solubilityofthings.com/4-chlorophenyl-acetate
https://www.solubilityofthings.com/4-chlorophenyl-acetate
https://www.benchchem.com/product/b1594417?utm_src=pdf-body
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://www.benchchem.com/product/b1594417?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC160725000&countryCode=US&language=en
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://ehs.cornell.edu/book/export/html/1312
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Keep the waste container tightly closed when not in use to prevent the release of vapors.[1]

[2][7]

» Store the container in a cool, dry, and well-ventilated area, away from heat and sources of
ignition.[3][7]

» Ensure the container is properly labeled with "Hazardous Waste" and the specific contents,
including the name "4-Chlorophenyl acetate."[S]

3. Arrange for Professional Disposal:

o Chemical waste must be disposed of through a licensed and approved hazardous waste
disposal facility.[1][9]

» Contact your institution's Environmental Health and Safety (EHS) department or a certified
waste disposal contractor to arrange for pickup and disposal.

» Follow all local, regional, and national regulations for the transportation and disposal of
hazardous waste.[1][9]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 4-Chlorophenyl
acetate.
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Step 1: Identify Waste
(4-Chlorophenyl Acetate)

Step 2: Segregate as
Halogenated Organic Waste

Step 3: Collectin a
Designated, Labeled Container

Step 4. Store Securely in a
Ventilated Area

Step 5: Contact EHS or

Licensed Disposal Vendor

Step 6: Arrange for
Professional Disposal

@ Disposal Co@

Figure 1: Disposal Workflow for 4-Chlorophenyl Acetate

Click to download full resolution via product page

Disposal workflow for 4-Chlorophenyl acetate.

Experimental Protocols

While direct chemical neutralization of 4-Chlorophenyl acetate in a laboratory setting is not
recommended due to the potential for hazardous reactions and the production of other harmful
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byproducts, the primary "protocol” for its disposal is incineration by a licensed facility.
Halogenated organic wastes are typically destroyed via high-temperature incineration to ensure
complete breakdown into less harmful components.[6] Any pre-treatment or neutralization
should only be performed by trained professionals at a permitted treatment, storage, and
disposal facility (TSDF).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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